Cas no 57344-93-1 (2-O-Methyl-α-neuraminic Acid)

• Product Name: 2-O-Methyl-α-neuraminic Acid
• CAS No: 57344-93-1
• CID: 5050719
• Update Time: 2025-10-24

2-O-Methyl-α-neuraminic Acid Chemical and Physical Properties

Names and Identifiers

• 2-O-Methyl-α-neuraminic Acid
• α-Neuraminic acid, 2-O-methyl-
• -neuraminicAcid

Additional information on 2-O-Methyl-α-neuraminic Acid

Recent Advances in the Study of 2-O-Methyl-α-neuraminic Acid (CAS: 57344-93-1)

2-O-Methyl-α-neuraminic acid (CAS: 57344-93-1) is a derivative of neuraminic acid, a key component of sialic acids, which play critical roles in various biological processes, including cell-cell interactions, immune response modulation, and pathogen recognition. Recent studies have highlighted its potential applications in drug development, glycobiology, and therapeutic interventions. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in the chemical and biomedical fields.

One of the most significant advancements in the study of 2-O-Methyl-α-neuraminic acid is its role in the development of glycan-based therapeutics. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of sialylated glycoconjugates, which are essential for targeting specific cellular receptors. A 2023 study published in the Journal of Medicinal Chemistry revealed that 2-O-Methyl-α-neuraminic acid derivatives exhibit enhanced stability against enzymatic degradation, making them promising candidates for antiviral and anticancer therapies.

In addition to its therapeutic potential, recent research has explored the synthetic pathways for 2-O-Methyl-α-neuraminic acid. A team from the University of Tokyo developed a novel enzymatic method for its production, achieving higher yields and purity compared to traditional chemical synthesis. This breakthrough, detailed in a 2022 issue of Carbohydrate Research, underscores the importance of biocatalysis in the scalable production of complex glycans.

Another area of interest is the compound's interaction with viral proteins. Studies have shown that 2-O-Methyl-α-neuraminic acid can inhibit the binding of influenza viruses to host cells by mimicking natural sialic acid receptors. This finding, published in Virology Journal (2023), suggests its potential as a broad-spectrum antiviral agent. Further in vivo studies are underway to evaluate its efficacy and safety.

Despite these promising developments, challenges remain in the clinical translation of 2-O-Methyl-α-neuraminic acid-based therapies. Issues such as bioavailability, immunogenicity, and large-scale production need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-O-Methyl-α-neuraminic acid (CAS: 57344-93-1) represents a versatile molecule with significant implications for glycobiology and medicine. Ongoing research continues to uncover its multifaceted roles, paving the way for innovative therapeutic strategies. Future studies should focus on optimizing its synthesis, elucidating its mechanisms of action, and advancing preclinical testing to bring this compound closer to clinical applications.